Cas no 862486-30-4 (2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide)

• Product Name: 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide
• CAS No: 862486-30-4
• MF: C₂₂H₁₈ClN₅O₃S
• MW: 467.928021907806
• CID: 5420755
• Update Time: 2025-10-29

2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-yl]sulfanyl-N-(4-nitrophenyl)acetamide
• 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide

• Inchi： 1S/C22H18ClN5O3S/c1-13-11-20(32-12-19(29)25-17-7-9-18(10-8-17)28(30)31)27-22(24-13)21(14(2)26-27)15-3-5-16(23)6-4-15/h3-11H,12H2,1-2H3,(H,25,29)
• InChI Key： YNSWYBTXLATQFF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C([N+]([O-])=O)C=C1)(=O)CSC1N2N=C(C)C(C3=CC=C(Cl)C=C3)=C2N=C(C)C=1

Additional information on 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo1,5-apyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide

Introduction to 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS No. 862486-30-4)

Chemical compounds continue to play a pivotal role in the advancement of pharmaceutical research and development. Among these, 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide, with the CAS number 862486-30-4, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary pharmaceutical research.

The molecular structure of 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide is characterized by a fused heterocyclic system consisting of a pyrazole ring and a pyrimidine ring. The presence of a sulfur atom in the structure at the 7-position of the pyrazole ring introduces a polar region that can interact with biological targets. Additionally, the substituents at the 4-chlorophenyl group and the 4-nitrophenyl group contribute to the compound's overall electronic properties and potential binding interactions with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The fused pyrazolo[1,5-α]pyrimidine scaffold has been identified as a promising scaffold for developing novel therapeutic agents. Several studies have demonstrated that such compounds can exhibit a range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of substituents in 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide may contribute to its unique pharmacological profile.

The synthesis of 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the pyrazole-pyrimidine core through cyclocondensation reactions, followed by functionalization at the 7-position with a sulfur-containing group. The introduction of the 4-chlorophenyl and 4-nitrophenyl groups is typically achieved through nucleophilic substitution or coupling reactions.

The compound's solubility and stability are critical factors that influence its suitability for further biological testing. Studies have shown that modifications to the molecular structure can significantly impact these properties. For instance, the presence of electron-withdrawing groups such as the nitro group can enhance solubility in polar solvents while affecting metabolic stability. These factors must be carefully considered during the design and optimization of derivatives.

Recent research has highlighted the importance of understanding the interactions between such compounds and biological targets at the molecular level. Computational methods, including molecular docking and dynamic simulations, have been employed to predict binding affinities and identify potential mechanisms of action. These approaches have provided valuable insights into how structural modifications can influence biological activity.

The pharmacokinetic properties of 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide are also subjects of interest. Studies have begun to explore how different substituents affect absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is essential for predicting drug-like behavior and optimizing formulations for clinical use.

In conclusion, 2-{3-(4-chlorophenyl)-2,5-dimethylpyrazolo[1,5-α]pyrimidin-7-ylsulfanyl}-N-(4-nitrophenyl)acetamide (CAS No. 862486-30-4) represents a compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this class of compounds, it is likely that derivatives will be developed with enhanced efficacy and improved pharmacokinetic profiles.